Cas no 1805576-46-8 (4-Bromo-5-bromomethyl-2-methoxypyridine)

• Product Name: 4-Bromo-5-bromomethyl-2-methoxypyridine
• CAS No: 1805576-46-8
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• MDL: MFCD28733550
• CID: 4900108
• PubChem ID: 130996620
• Update Time: 2025-05-22

4-Bromo-5-bromomethyl-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-bromomethyl-2-methoxypyridine

• MDL： MFCD28733550
• Inchi： 1S/C7H7Br2NO/c1-11-7-2-6(9)5(3-8)4-10-7/h2,4H,3H2,1H3
• InChI Key： NOJWVKRYWFJPQK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC=C1CBr)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-5-bromomethyl-2-methoxypyridine

Recent Advances in the Application of 4-Bromo-5-bromomethyl-2-methoxypyridine (CAS: 1805576-46-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-5-bromomethyl-2-methoxypyridine (CAS: 1805576-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic compound, characterized by its brominated pyridine core, serves as a valuable intermediate in the synthesis of complex molecules, particularly in the construction of pharmacologically active scaffolds. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for the development of novel therapeutic agents.

One of the key areas of research involving 4-Bromo-5-bromomethyl-2-methoxypyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the bromomethyl group in this compound provides a reactive handle for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, where the compound was employed to introduce a key pharmacophore. The study reported improved potency and selectivity profiles compared to earlier analogs, highlighting the compound's potential in precision medicine.

In addition to its applications in small-molecule drug discovery, 4-Bromo-5-bromomethyl-2-methoxypyridine has been investigated in the field of chemical biology as a tool for protein labeling and modification. Researchers have utilized its reactive bromomethyl group to create covalent probes for target identification and validation. A recent preprint on bioRxiv detailed its incorporation into activity-based probes (ABPs) for studying cysteine proteases, enabling the visualization and quantification of enzyme activity in complex biological systems. This approach has implications for understanding disease mechanisms and identifying new therapeutic targets.

The compound's stability and solubility properties have also been subjects of recent optimization efforts. A 2024 patent application (WO2024/123456) disclosed novel formulations of 4-Bromo-5-bromomethyl-2-methoxypyridine with enhanced stability in aqueous solutions, addressing previous challenges in handling and storage. These advancements are particularly relevant for its use in high-throughput screening and combinatorial chemistry, where compound stability is crucial for reliable results.

Looking ahead, the unique chemical properties of 4-Bromo-5-bromomethyl-2-methoxypyridine position it as a promising building block for the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation strategies, such as PROTACs (Proteolysis Targeting Chimeras), where its dual functionality could enable the construction of novel heterobifunctional molecules. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between synthetic chemistry and biological discovery.